Cas no 720712-02-7 ((5R)-5-(2-propen-1-yl)-2-Pyrrolidinone)

(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone structure
720712-02-7 structure
Product Name:(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
CAS No:720712-02-7
MF:C7H11NO
MW:125.168341875076
CID:558424
Update Time:2024-03-05

(5R)-5-(2-propen-1-yl)-2-Pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (5R)-5-(2-propen-1-yl)-2-Pyrrolidinone
    • 2-Pyrrolidinone,5-(2-propenyl)-, (5R)- (9CI)
    • 2-Pyrrolidinone,5-(2-propen-1-yl)-, (5R)-
    • 2-Pyrrolidinone,5-(2-propenyl)-,(5R)-(9CI)
    • 2-Pyrrolidinone, 5-(2-propen-1-yl)-, (5R)-
    • Inchi: 1S/C7H11NO/c1-2-3-6-4-5-7(9)8-6/h2,6H,1,3-5H2,(H,8,9)/t6-/m0/s1
    • InChI Key: MTQHQPMELNYAAW-LURJTMIESA-N
    • SMILES: N1[C@@H](CC=C)CCC1=O

Computed Properties

  • Exact Mass: 125.08413
  • Monoisotopic Mass: 125.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 0.959±0.06 g/cm3(Predicted)
  • Boiling Point: 262.4±9.0 °C(Predicted)
  • PSA: 29.1
  • pka: 16.49±0.40(Predicted)
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